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Compound of Interest

Compound Name: Cyclohexyl propan-2-yl carbonate

Cat. No.: B10858607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of Cyclohexyl propan-2-yl carbonate. The following guidance is based on available

data for structurally similar compounds, as a specific Safety Data Sheet (SDS) for Cyclohexyl
propan-2-yl carbonate is not presently available. It is imperative to handle this compound with

caution, assuming it may possess hazards similar to related organic carbonates and esters.

Immediate Safety Information
Due to the absence of a specific SDS, the hazard profile of Cyclohexyl propan-2-yl
carbonate should be considered analogous to other organic carbonates, which may be

flammable, skin and eye irritants, and potentially harmful if ingested or inhaled.

Potential Hazards:

Flammability: Organic carbonates can be flammable. Keep away from heat, sparks, open

flames, and other ignition sources.[1]

Skin and Eye Irritation: Similar compounds can cause skin irritation and serious eye irritation

or damage.[1][2][3]

Respiratory Irritation: Vapors or mists may cause respiratory irritation.[2]

Ingestion: May be harmful if swallowed.[2]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure and ensure personal safety.

PPE Category Specification

Eye Protection

Chemical safety goggles that provide a

complete seal around the eyes are mandatory. A

face shield should also be worn where splashing

is a risk.

Hand Protection

Chemically resistant gloves, such as nitrile or

neoprene, must be worn. Inspect gloves for any

signs of degradation or puncture before use.

Body Protection

A flame-retardant lab coat is required. For larger

quantities or procedures with a high risk of

splashing, a chemical-resistant apron should be

worn over the lab coat.

Respiratory Protection

Work in a well-ventilated area, preferably within

a chemical fume hood. If ventilation is

inadequate or if aerosols are generated, a

respirator may be necessary.[2]

Operational Plan: Handling and Storage
Proper handling and storage procedures are essential to maintain a safe laboratory

environment.

Handling:

Always handle Cyclohexyl propan-2-yl carbonate within a certified chemical fume hood to

minimize inhalation exposure.

Avoid direct contact with skin, eyes, and clothing.

Use non-sparking tools and equipment to prevent ignition.[4]
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Ground and bond containers and receiving equipment to prevent static discharge.[5]

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents, acids, and bases.[3][4]

Store away from sources of heat and ignition.[1]

Disposal Plan
All waste containing Cyclohexyl propan-2-yl carbonate must be treated as hazardous waste.

Waste Collection:

Collect all liquid and solid waste in designated, clearly labeled, and sealed containers.

Do not mix with other waste streams unless compatibility is confirmed.

Disposal Method:

Dispose of waste through a licensed hazardous waste disposal company.

Do not dispose of down the drain or in general trash.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for disposal.[6]

Experimental Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for safely handling

Cyclohexyl propan-2-yl carbonate in a laboratory setting.
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Experimental Workflow: Cyclohexyl propan-2-yl Carbonate Handling
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Caption: Standard operating procedure for handling Cyclohexyl propan-2-yl carbonate.
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Logical Relationship of Safety Measures
The following diagram outlines the logical dependencies of the safety protocols for handling

this chemical.

Logical Flow of Safety Protocols
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Engineering Controls (Fume Hood) Administrative Controls (SOPs) Personal Protective Equipment

Safe Handling and Disposal
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Caption: Interrelation of risk assessment and control measures for safe chemical handling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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